Cas no 174493-15-3 (2-(2-(4-Isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile)

• Product Name: 2-(2-(4-Isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile
• CAS No: 174493-15-3
• MF: C₂₃H₁₈N₂O₂S
• MW: 386.466224193573
• CID: 65969
• PubChem ID: 21863583
• Update Time: 2025-08-05

2-(2-(4-Isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-Isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile
• 2-[1,1-dioxo-2-phenyl-6-(4-propan-2-ylphenyl)thiopyran-4-ylidene]propanedinitrile
• PROPANEDINITRILE, 2-[2-[4-(1-METHYLETHYL)PHENYL]-1,1-DIOXIDO-6-PHENYL-4H-THIOPYRAN-4-YLIDENE]-
• 2-[2-[4-(1-Methylethyl)phenyl]-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene]propanedinitrile
• 174493-15-3
• 2-{1,1-dioxo-2-phenyl-6-[4-(propan-2-yl)phenyl]-4H-1-thiopyran-4-ylidene}propanedinitrile
• DTXSID50618997
• {1,1-Dioxo-2-phenyl-6-[4-(propan-2-yl)phenyl]-1lambda~6~-thiopyran-4(1H)-ylidene}propanedinitrile
• SCHEMBL3906263
• AKOS015841751
• 2-{1,1-dioxo-2-phenyl-6-[4-(propan-2-yl)phenyl]-4H-1lambda-thiopyran-4-ylidene}propanedinitrile

• Inchi： 1S/C23H18N2O2S/c1-16(2)17-8-10-19(11-9-17)23-13-20(21(14-24)15-25)12-22(28(23,26)27)18-6-4-3-5-7-18/h3-13,16H,1-2H3
• InChI Key： CTBKGMNACWFLGL-UHFFFAOYSA-N
• SMILES： S1(C(C2C=CC=CC=2)=C/C(=C(/C#N)\C#N)/C=C1C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 386.10900
• Monoisotopic Mass: 386.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.10000
• LogP: 6.04496

Additional information on 2-(2-(4-Isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile

2-(2-(4-Isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile: A Comprehensive Overview

Introduction to the Compound

The compound 174493-15-3, also known as 2-(2-(4-isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of thiopyrans, which are sulfur-containing heterocyclic compounds. The molecule's structure includes a thiopyran ring system with substituents such as an isopropyl group, phenyl groups, and a malononitrile moiety. These features make it a unique compound with potential applications in various fields, including pharmaceuticals and materials science.

Structural Analysis and Synthesis

The synthesis of 174493-15-3 involves a series of intricate organic reactions. The thiopyran ring is typically formed through cyclization reactions, often involving sulfur-containing precursors. The substitution of the isopropyl and phenyl groups occurs at specific positions on the thiopyran ring, which is critical for achieving the desired chemical properties. The malononitrile group, a key feature of this compound, is introduced through nucleophilic addition or other similar mechanisms. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules.

Chemical Properties and Reactivity

174493-15-3 exhibits unique chemical properties due to its thiopyran core and substituents. The thiopyran ring is known for its ability to undergo various redox reactions, making it a valuable component in redox-active materials. The presence of the malononitrile group enhances the compound's reactivity towards nucleophilic attacks, which can be exploited in designing new reaction pathways. Additionally, the phenyl groups contribute to the molecule's aromaticity and stability, while the isopropyl group introduces steric effects that influence its reactivity and solubility.

Applications in Pharmaceutical Research

Recent studies have highlighted the potential of 174493-15-3 in pharmaceutical applications. The compound's structure suggests that it could serve as a scaffold for drug design, particularly in targeting specific biological pathways. For instance, the thiopyran moiety has been shown to exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related diseases. Furthermore, the malononitrile group has been associated with anti-inflammatory and antiviral activities in some compounds, making this molecule a promising candidate for drug development.

Advances in Materials Science

Beyond pharmaceuticals, 174493-15-3 has shown potential in materials science applications. Its sulfur-based structure makes it suitable for use in sulfur-rich materials, such as advanced cathode materials for lithium-sulfur batteries. Recent research has demonstrated that incorporating thiopyran derivatives into battery materials can enhance their energy storage capacity and cycle stability. Additionally, the compound's electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact and safety profile of 174493-15-3 is crucial. Studies have shown that thiopyran derivatives are generally stable under normal conditions but can degrade under specific environmental conditions. Proper handling and disposal protocols are essential to minimize any potential environmental risks associated with this compound.

Conclusion

In conclusion, 2-(2-(4-isopropylphenyl)-1,1-dioxido-6-phenyl-4H-thiopyran-4-ylidene)malononitrile (CAS No: 174493-15-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in pharmaceuticals and materials science while ongoing research continues to uncover new possibilities for its use. As advancements in synthetic chemistry and material science progress, this compound stands out as a promising candidate for future innovations.